molecular formula C14H17N3O B6031409 N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide

N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide

Cat. No. B6031409
M. Wt: 243.30 g/mol
InChI Key: SIWQJQCKOITZLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide, also known as DMQX, is a synthetic compound that has been widely used in scientific research for its ability to selectively block certain types of glutamate receptors in the brain. DMQX is a potent and specific antagonist of the AMPA receptor subtype, which is involved in the regulation of synaptic plasticity and plays a crucial role in learning and memory processes.

Mechanism of Action

N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide acts as a competitive antagonist of the AMPA receptor subtype, binding to the receptor and blocking the binding of glutamate, the natural ligand of the receptor. This results in a decrease in the activity of the receptor and a reduction in the excitatory synaptic transmission mediated by the receptor.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of AMPA receptor-mediated synaptic transmission, the reduction of neuronal excitability, and the prevention of synaptic plasticity and long-term potentiation. This compound has also been shown to have neuroprotective effects in various models of neurological injury and disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide in lab experiments is its high potency and specificity for the AMPA receptor subtype, which allows for selective manipulation of this receptor without affecting other glutamate receptor subtypes. However, one limitation is that this compound can have off-target effects on other ion channels and receptors, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research on N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide and its effects on the AMPA receptor subtype. One area of interest is the development of more selective and potent AMPA receptor antagonists that can be used to study the role of these receptors in various physiological and pathological processes. Another area of interest is the investigation of the molecular mechanisms underlying the neuroprotective effects of this compound, which could lead to the development of new therapies for neurological disorders. Finally, the use of this compound in combination with other drugs or therapies could provide new insights into the complex interactions between different neurotransmitter systems in the brain.

Synthesis Methods

N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide can be synthesized using a variety of methods, including the reaction of 8-chloroquinoline with N,N-dimethylethylenediamine in the presence of a base, followed by reaction with ethyl chloroformate to form the corresponding carboxylic acid derivative. This can then be converted to the amide by reaction with dimethylamine.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-8-quinolinecarboxamide has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological processes. For example, this compound has been used to investigate the role of AMPA receptors in synaptic plasticity, long-term potentiation, and long-term depression, as well as in various neurological disorders such as epilepsy, stroke, and Alzheimer's disease.

properties

IUPAC Name

N-[2-(dimethylamino)ethyl]quinoline-8-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O/c1-17(2)10-9-16-14(18)12-7-3-5-11-6-4-8-15-13(11)12/h3-8H,9-10H2,1-2H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIWQJQCKOITZLS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCNC(=O)C1=CC=CC2=C1N=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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